![molecular formula C23H28ClN3O5S2 B2929523 N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(2-morpholinoethyl)benzamide hydrochloride CAS No. 1189983-04-7](/img/structure/B2929523.png)
N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(2-morpholinoethyl)benzamide hydrochloride
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Description
N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(2-morpholinoethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O5S2 and its molecular weight is 526.06. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
One aspect of research on this compound involves its chemical synthesis, where researchers have developed methods for creating derivatives with potential antimicrobial properties. For instance, Sahin et al. (2012) explored the design and synthesis of new 1,2,4-triazole derivatives containing a morpholine moiety, aiming to enhance antimicrobial activities. This study emphasizes the significance of structural modifications in enhancing biological activities and provides a foundation for further exploration of similar compounds in pharmaceutical chemistry (Sahin, Hacer Bayrak, A. Demirbaş, N. Demirbas, & S. Karaoglu, 2012).
Biological and Pharmacological Screening
Research has also focused on evaluating the biological and pharmacological effects of derivatives of this compound. Patel et al. (2009) synthesized various substituted benzothiazoles, including those related to the given compound, to assess their antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. This study is indicative of the broad spectrum of pharmacological properties that can be investigated for such chemical entities, suggesting potential applications in developing new therapeutic agents (Patel, G. Sreenivasa, E. Jayachandran, & K. J. Kumar, 2009).
Antitumor Properties
The investigation into antitumor properties represents another critical area of application. Horishny et al. (2020) synthesized new N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides, demonstrating the potential of such compounds in searching for new anticancer agents. Their study highlights the importance of chemical modifications in discovering compounds with enhanced antitumor activities, suggesting the potential for the development of new therapeutic strategies against cancer (Horishny, I. Drapak, T. Chaban, Y. Ostapiuk, & V. Matiychuk, 2020).
Properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methylsulfonyl-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O5S2.ClH/c1-3-31-17-8-9-19-20(16-17)32-23(24-19)26(11-10-25-12-14-30-15-13-25)22(27)18-6-4-5-7-21(18)33(2,28)29;/h4-9,16H,3,10-15H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYWZQPWJUQMRRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC=CC=C4S(=O)(=O)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28ClN3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
526.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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